Cas no 121785-72-6 (21S-Argatroban)

• Product Name: 21S-Argatroban
• CAS No: 121785-72-6
• MF: C₂₃H₃₆N₆O₅S
• MW: 508.634143829346
• MDL: MFCD28138199
• CID: 824494
• PubChem ID: 445156
• Update Time: 2025-04-19

21S-Argatroban Chemical and Physical Properties

Names and Identifiers

• 21S-Argatroban
• (2R,4R)-1-[N⁵-(Diaminomethylene)-N²-{[(3S)-3-methyl-1,2,3,4-tetrahydro-8-quinolinyl]sulfonyl}-L-ornithyl]-4-methyl-2-piperidinecarboxylic acid
• (2R,4R)-1-[(2S)-5-[(AMinoiMinoMethyl)aMino]-1-oxo-2-[[[(3S)-1,2,3,4-tetrahydro-3-Methyl-8-quinolinyl]sulfonyl]aMino]pentyl]-4-Methyl-2-piperidinecarboxylic Acid
• (2R,4R)-1-[(2S)-5-carbamimidamido-2-[(3S)-3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamido]pentanoyl]-4-methylpiperidine-2-carboxylic acid
• PD040192
• Q27260670
• 21S-Argatroban; (2R,4R)-1-[(2S)-5-[(Aminoiminomethyl)amino]-1-oxo-2-[[[(3S)-1,2,3,4-tetrahydro-3-methyl-8-quinolinyl]sulfonyl]amino]pentyl]-4-methyl-2-piperidinecarboxylic acid; [2R-[1[S*(S*)],2a,4ss]]-1-[5-[(Aminoiminomethyl)amino]-1-oxo-2-[[(1,2,3,4-tetrahydro-3-methyl-
• (2R,4R)-4-Methyl-1-((((S)-3-methyl-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid
• S-argatroban
• 4YBM839JAC
• ARGATROBAN ANHYDROUS, (21S)-
• CHEMBL502016
• Argatroban anhydrous, 21S-
• 1dwc
• BDBM50462132
• 2-Piperidinecarboxylic acid, 1-((2S)-5-((aminoiminomethyl)amino)-1-oxo-2-((((3S)-1,2,3,4-tetrahydro-3-methyl-8-quinolinyl)sulfonyl)amino)pentyl)-4-methyl-, (2R,4R)-
• (2r,4r)-4-Methyl-1-(N~2~-{[(3s)-3-Methyl-1,2,3,4-Tetrahydroquinolin-8-Yl]sulfonyl}-L-Arginyl)piperidine-2-Carboxylic Acid
• 21S-Argatroban anhydrous
• EN300-267544
• (21S)-Argatroban
• 15U
• UNII-4YBM839JAC
• (2R,4R)-1-[(2S)-5-(diaminomethylideneamino)-2-[[(3S)-3-methyl-1,2,3,4-tetrahydroquinolin-8-yl]sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid
• (2R,4R)-4-methyl-1-(N~2~-{[(3S)-3-methyl-1,2,3,4-tetrahydroquinolin-8-yl]sulfonyl}-L-arginyl)piperidine-2-carboxylic
• SCHEMBL3175687
• 121785-72-6

• MDL： MFCD28138199
• Inchi： 1S/C23H36N6O5S/c1-14-8-10-29(18(12-14)22(31)32)21(30)17(6-4-9-26-23(24)25)28-35(33,34)19-7-3-5-16-11-15(2)13-27-20(16)19/h3,5,7,14-15,17-18,27-28H,4,6,8-13H2,1-2H3,(H,31,32)(H4,24,25,26)/t14-,15+,17+,18-/m1/s1
• InChI Key： KXNPVXPOPUZYGB-MXSMSXNCSA-N
• SMILES： S(C1=CC=CC2=C1NC[C@@H](C)C2)(N[C@@H](CCC/N=C(\N)/N)C(N1CC[C@@H](C)C[C@@H]1C(=O)O)=O)(=O)=O

Computed Properties

• Exact Mass: 508.24700
• Monoisotopic Mass: 508.24678944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 186.09000
• LogP: 3.65110

21S-Argatroban Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT